Cas no 62254-96-0 (1H-Imidazole-4,5-dicarboxamide, N,N'-bis(1-methylethyl)-)

• Product Name: 1H-Imidazole-4,5-dicarboxamide, N,N'-bis(1-methylethyl)-
• CAS No: 62254-96-0
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 452315
• PubChem ID: 12335579
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarboxamide, N,N'-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarboxamide, N,N'-bis(1-methylethyl)-
• 4-N,5-N-di(propan-2-yl)-1H-imidazole-4,5-dicarboxamide
• DTXSID00491252
• 62254-96-0
• N~4~,N~5~-Di(propan-2-yl)-1H-imidazole-4,5-dicarboxamide

• Inchi： 1S/C11H18N4O2/c1-6(2)14-10(16)8-9(13-5-12-8)11(17)15-7(3)4/h5-7H,1-4H3,(H,12,13)(H,14,16)(H,15,17)
• InChI Key： BYSUFURWHVAEME-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(NC(C)C)=O)N=CN1)NC(C)C

Computed Properties

• Exact Mass: 238.14314
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 86.88